Cas no 68746-11-2 (2(3H)-Thiazolone, 3,4,5-triphenyl-, hydrazone)

2(3H)-Thiazolone, 3,4,5-triphenyl-, hydrazone structure
68746-11-2 structure
Product Name:2(3H)-Thiazolone, 3,4,5-triphenyl-, hydrazone
CAS No:68746-11-2
MF:C21H17N3S
MW:343.444782972336
CID:392634
PubChem ID:69114951
Update Time:2025-04-19

2(3H)-Thiazolone, 3,4,5-triphenyl-, hydrazone Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Thiazolone, 3,4,5-triphenyl-, hydrazone
    • (3,4,5-triphenyl-1,3-thiazol-2-ylidene)hydrazine
    • DTXSID40739847
    • 2-Hydrazinylidene-3,4,5-triphenyl-2,3-dihydro-1,3-thiazole
    • 68746-11-2
    • Inchi: 1S/C21H17N3S/c22-23-21-24(18-14-8-3-9-15-18)19(16-10-4-1-5-11-16)20(25-21)17-12-6-2-7-13-17/h1-15H,22H2
    • InChI Key: DIVBPWXINXZBGW-UHFFFAOYSA-N
    • SMILES: S1C(=NN)N(C2C=CC=CC=2)C(C2C=CC=CC=2)=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 343.11451
  • Monoisotopic Mass: 343.11431873g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 509
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 5.2
  • Topological Polar Surface Area: 66.9Ų

Experimental Properties

  • PSA: 41.62
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